(4-Methylphenyl)phenylmethyl 4-nitrobenzoate

• IUPAC Name: [(4-methylphenyl)-phenylmethyl] 4-nitrobenzoate
• InChI: InChI=1S/C21H17NO4/c1-15-7-9-17(10-8-15)20(16-5-3-2-4-6-16)26-21(23)18-11-13-19(14-12-18)22(24)25/h2-14,20H,1H3
• InChI Key: MHNFXDUHITWHAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C2=CC=CC=C2)OC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C21H17NO4
• Molecular Weight: 347.4 g/mol

Description

“(4-Methylphenyl)phenylmethyl 4-nitrobenzoate” is a chemical compound. It shares similar geometric parameters with 4-methylphenyl benzoate and phenyl benzoate.

Scientific Research Applications

Chemical Reactivity and Mechanism Studies

• The impact of the o-methyl group on the rate and mechanism of chemical reactions involving substituted phenyl methylbenzoates has been a subject of study. These reactions, particularly aminolysis processes, are influenced by the presence of substituents like the o-methyl group. Such studies provide insights into the electronic effects of substituents on reaction mechanisms and rates, offering valuable information for synthetic chemistry applications (Um et al., 2005).

Bioactivity and Enzymatic Studies

• The enzymatic hydrolysis of nitrophenyl benzoates by human milk lipase has been investigated, shedding light on the substrate specificity and the hydrophobic nature of the enzyme's acyl binding site. This research contributes to our understanding of enzyme-substrate interactions and the role of hydrophobicity in enzyme activity, which is crucial for designing enzyme inhibitors or modulators (Cj & Wallace, 1985).

Material Science and Sensor Development

• The development of nickel(II) selective potentiometric sensors based on specific ligands incorporated into poly(vinyl chloride) matrices highlights the potential of (4-Methylphenyl)phenylmethyl 4-nitrobenzoate derivatives in creating sensitive and selective sensors for metal ions. Such sensors have applications in environmental monitoring and industrial process control (Gupta et al., 2000).

Photophysical and Electrochemical Studies

• Investigations into the luminescence sensitization of Europium and Terbium ions by thiophenyl-derivatized nitrobenzoato ligands offer insights into the design of luminescent materials with potential applications in lighting, displays, and bioimaging. The efficiency of these materials in transferring energy to lanthanide ions and emitting light is crucial for developing new luminescent probes and materials (Viswanathan & Bettencourt-Dias, 2006).

Electrocatalysis and Bioelectrochemistry

• The electrocatalytic determination of NADH using electrodes modified with nitroaromatic compounds demonstrates the application of (4-Methylphenyl)phenylmethyl 4-nitrobenzoate derivatives in bioelectrochemistry. This research is pivotal for developing biosensors and bioelectronic devices that can efficiently detect and measure biologically relevant molecules (Contreras et al., 2020).